Cas no 1807240-34-1 (2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807240-34-1
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009259
• Update Time: 2025-10-30

2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C12H10F3NO3/c1-2-7-3-8(5-11(17)18)9(6-16)4-10(7)19-12(13,14)15/h3-4H,2,5H2,1H3,(H,17,18)
• InChI Key： GNKUTCYNAJKOHI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(CC(=O)O)C=C1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid

Introduction to 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807240-34-1)

2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807240-34-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid is composed of a cyano group, an ethyl substituent, and a trifluoromethoxy group attached to a phenyl ring. These functional groups contribute to the compound's distinct chemical and biological properties. The presence of the cyano group imparts significant electronic effects, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The ethyl substituent further modulates the compound's overall properties, making it a versatile candidate for drug development.

In terms of synthesis, 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid can be prepared through several routes. One common method involves the reaction of 4-trifluoromethoxybenzaldehyde with ethyl cyanoacetate in the presence of a base, followed by hydrolysis to form the carboxylic acid. Another approach involves the coupling of 4-trifluoromethoxybenzoyl chloride with ethyl cyanoacetate, followed by hydrolysis. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The biological activities of 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, the compound has demonstrated low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

In conclusion, 2-Cyano-5-ethyl-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1807240-34-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and multifunctional nature make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to uncover additional applications and optimize its use as a potential therapeutic agent.